2-(1H-1,3-benzodiazol-1-yl)-N-{8-methanesulfonyl-8-azabicyclo[3.2.1]octan-3-yl}acetamide

• IUPAC Name: 2-(benzimidazol-1-yl)-N-(8-methylsulfonyl-8-azabicyclo[3.2.1]octan-3-yl)acetamide
• InChI: InChI=1S/C17H22N4O3S/c1-25(23,24)21-13-6-7-14(21)9-12(8-13)19-17(22)10-20-11-18-15-4-2-3-5-16(15)20/h2-5,11-14H,6-10H2,1H3,(H,19,22)
• InChI Key: MMEIKBONWMYIKB-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)N1C2CCC1CC(C2)NC(=O)CN3C=NC4=CC=CC=C43
• Molecular Formula: C17H22N4O3S
• Molecular Weight: 362.4 g/mol

Description

The compound “2-(1H-1,3-benzodiazol-1-yl)-N-{8-methanesulfonyl-8-azabicyclo[3.2.1]octan-3-yl}acetamide” is a complex organic molecule that contains several functional groups and structural features. It includes a benzodiazole ring, which is a type of heterocyclic aromatic compound. It also contains an 8-azabicyclo[3.2.1]octane scaffold, which is a structural feature found in many biologically active compounds.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The benzodiazole ring and the 8-azabicyclo[3.2.1]octane scaffold would be key structural features. Theoretical investigations on the optimized geometrical structure, electronic and vibrational features of similar compounds are often provided using computational methods.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its functional groups and structural features. For instance, the benzodiazole ring might undergo reactions typical of aromatic compounds, while the 8-azabicyclo[3.2.1]octane scaffold might undergo reactions typical of cyclic compounds.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. These properties could include its solubility, melting point, boiling point, and reactivity. Computational methods can be used to predict some of these properties.